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Compound of Interest

Compound Name: 2,8-Dihydroxyadenine

Cat. No.: B15572800

An In-depth Technical Guide to 2,8-Dihydroxyadenine

This guide provides a comprehensive overview of the chemical and biological properties of 2,8-
Dihydroxyadenine (2,8-DHA), a critical metabolite in the diagnosis and understanding of
Adenine Phosphoribosyltransferase (APRT) deficiency.

Chemical Structure and Identification

2,8-Dihydroxyadenine is an oxopurine derivative of adenine.[1] Its structure is characterized
by a purine core with amino group at position 6 and two oxo groups at positions 2 and 8.[1] It is
a tautomer of 6-Amino-1H-purine-2,8(7H,9H)-dione.[1][2]
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Identifier Value

Preferred IUPAC Name 6-amino-7,9-dihydro-1H-purine-2,8-dione[1]

Alternate [IUPAC Name 6-Amino-1H-purine-2,8(7H,9H)-dione

Chemical Formula CsHsNs0:2

Canonical SMILES C12=C(NC(=O)N=C1NC(=O)N2)N

nchi INChl=1S/C5H5N502/c6-2-1-3(9-4(11)7-1)10-
5(12)8-2/h(H5,6,7,8,9,10,11,12)

InChl Key XFBOJHLYDJZYSP-UHFFFAOYSA-N

CAS Number 30377-37-8

Physicochemical Properties

2,8-DHA is a solid compound notable for its poor solubility, which is central to its pathological
role in forming urinary crystals and kidney stones.

Property Value Source
Molar Mass 167.13 g/mol

Solubility 0.002 mg/mL (in water)

Physical Description Solid

Biological Significance and Metabolic Pathway

2,8-Dihydroxyadenine is an endogenous metabolite primarily associated with APRT
deficiency, a rare autosomal recessive disorder of purine metabolism. In healthy individuals, the
enzyme APRT salvages adenine by converting it to adenosine monophosphate (AMP). When
APRT is deficient, adenine accumulates and is instead metabolized by xanthine
dehydrogenase (XDH), also known as xanthine oxidase. This metabolic process oxidizes
adenine, first to 8-hydroxyadenine and subsequently to 2,8-dihydroxyadenine. Due to its low
solubility at physiological urine pH, 2,8-DHA precipitates, leading to crystalluria, the formation of
kidney stones (urolithiasis), and potential crystal-induced nephropathy, which can progress to
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chronic kidney disease. Consequently, the detection of 2,8-DHA in urine is a key diagnostic
marker for APRT deficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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